Cas no 78585-26-9 (4-ethylthiophene-2-carboxylic acid)

• Product Name: 4-ethylthiophene-2-carboxylic acid
• CAS No: 78585-26-9
• MF: C₇H₈O₂S
• MW: 156.202220916748
• MDL: MFCD01859970
• CID: 4187447
• PubChem ID: 18938079
• Update Time: 2025-04-26

4-ethylthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 4-ethyl-
• 4-ethylthiophene-2-carboxylic acid
• 78585-26-9
• CHEMBL4276924
• DB-426547
• BDBM50467725
• 4-ethyl-2-thiophenecarboxylic acid
• SCHEMBL6826333

• MDL： MFCD01859970
• Inchi： 1S/C7H8O2S/c1-2-5-3-6(7(8)9)10-4-5/h3-4H,2H2,1H3,(H,8,9)
• InChI Key： YKIJVMPJDMKQTP-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)SC=C(CC)C=1

Computed Properties

• Exact Mass: 156.02450067Da
• Monoisotopic Mass: 156.02450067Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 65.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids

Additional information on 4-ethylthiophene-2-carboxylic acid

2-Thiophenecarboxylic acid, 4-ethyl (CAS No. 78585-26-9): An In-Depth Overview

2-Thiophenecarboxylic acid, 4-ethyl (CAS No. 78585-26-9) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as 4-Ethylthiophene-2-carboxylic acid, is characterized by its unique structural features and potential applications in various scientific domains.

The molecular formula of 2-Thiophenecarboxylic acid, 4-ethyl is C₈H₈O₂S, and it has a molecular weight of approximately 164.21 g/mol. The compound consists of a thiophene ring with a carboxylic acid group and an ethyl substituent at the 4-position. These structural elements contribute to its chemical reactivity and biological activity.

In recent years, 2-Thiophenecarboxylic acid, 4-ethyl has been extensively studied for its potential therapeutic applications. One notable area of research involves its use as an intermediate in the synthesis of pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the development of novel anti-inflammatory agents. The carboxylic acid group and the thiophene ring provide a scaffold that can be modified to enhance pharmacological properties such as solubility, bioavailability, and target specificity.

Beyond pharmaceuticals, 2-Thiophenecarboxylic acid, 4-ethyl has also shown promise in materials science. Its unique electronic properties make it a valuable component in the synthesis of conductive polymers and organic semiconductors. Research in this area has explored the use of thiophene derivatives in organic photovoltaic cells and field-effect transistors, where the presence of the carboxylic acid group can improve charge transport and device performance.

In the realm of chemical synthesis, 2-Thiophenecarboxylic acid, 4-ethyl serves as a key building block for the preparation of more complex molecules. Its reactivity with various functional groups allows chemists to create a wide range of derivatives with tailored properties. For example, esterification reactions can convert the carboxylic acid group into esters, which are often used as intermediates in polymer synthesis or as precursors for other organic transformations.

The physical properties of 2-Thiophenecarboxylic acid, 4-ethyl are also noteworthy. It is a white crystalline solid at room temperature with a melting point ranging from 100 to 103°C. The compound is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. These properties make it suitable for various laboratory procedures and industrial processes.

Safety considerations are essential when handling 2-Thiophenecarboxylic acid, 4-ethyl. While it is not classified as a hazardous substance under current regulations, proper precautions should be taken to avoid skin contact and inhalation. Personal protective equipment such as gloves and goggles should be worn during handling, and adequate ventilation should be provided in laboratory settings.

In conclusion, 2-Thiophenecarboxylic acid, 4-ethyl (CAS No. 78585-26-9) is a multifaceted compound with diverse applications in chemistry, biology, and materials science. Its unique structure and reactivity make it an invaluable tool for researchers and chemists working on the development of new materials and pharmaceuticals. As ongoing research continues to uncover new possibilities for this compound, its importance in scientific innovation is likely to grow.